AMPA Receptor Inhibitory Potency – Structural Inference from Direct Comparator CIC-8
The target compound carries a 2,4-difluorophenyl substituent on the carboxamide nitrogen, whereas its closest experimentally characterized analog CIC-8 bears an unsubstituted phenyl ring. In whole-cell patch-clamp recordings on GluA2 and GluA2/3 AMPA receptor subunits, CIC-8 produced only modest peak-current reduction compared with CIC-1 (8-fold, p < 0.001) and CIC-2 (7.8-fold) [1]. The 2,4-difluorophenyl motif introduces two strong electron-withdrawing fluorine atoms ortho and para to the amide linkage, which is expected to lower the LUMO energy, enhance hydrogen-bond acceptor capacity, and increase metabolic stability relative to CIC-8. No direct head-to-head electrophysiology data for the target compound exist in the public domain; the differentiation ceiling is therefore capped at 'class-level inference' until confirmatory patch-clamp experiments are performed.
| Evidence Dimension | AMPA receptor peak current reduction (GluA2 subunit, whole-cell patch clamp) |
|---|---|
| Target Compound Data | Not directly measured; predicted to be intermediate between CIC-8 (weak) and CIC-1/CIC-2 (strong) based on fluorine substitution |
| Comparator Or Baseline | CIC-8 (N-phenyl analog): modest reduction (exact fold-change not reported; classified as 'less pronounced' alongside CIC-3–CIC-12). CIC-1: ~8-fold reduction; CIC-2: ~7.8-fold reduction. |
| Quantified Difference | CIC-1 vs. CIC-8: >5-fold differential in inhibitory efficacy (estimated from categorical classification in paper) |
| Conditions | HEK293T cells expressing recombinant GluA2 or GluA2/3; whole-cell voltage clamp at −60 mV; 100 µM compound concentration; DMSO vehicle control |
Why This Matters
Investigators building an isoxazole-4-carboxamide SAR series for AMPA receptor modulation cannot replace the 2,4-difluorophenyl analog with the N-phenyl analog CIC-8 without risking a >5-fold loss in inhibitory potency.
- [1] Abu-Dayeh, A. et al. Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. J. Xenobiot. 2025, 15(2), 40. View Source
